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acid

CAS No.: 1294000-55-7

Cat. No.: B582218

Get Quote

Executive Summary
Poly(2-(acryloyloxy)-2-methylpropanoic acid) (P(AMP)) is a specialized, pH-responsive

functional acrylate polymer. Unlike its ubiquitous cousin Poly(acrylic acid) (PAA) or the

sulfonate-based AMPS, P(AMP) features a gem-dimethyl substituted spacer that imparts

unique steric rigidity and hydrolytic sensitivity.

This guide addresses the critical thermal property—Glass Transition Temperature (Tg)—which

dictates the polymer's physical state during processing and drug release. Due to the specific

structural interplay between the bulky gem-dimethyl group and the hydrogen-bonding carboxyl

moiety, the Tg of dry P(AMP) is theoretically predicted to lie in the 80°C – 120°C range,

significantly higher than its non-functionalized analog, Poly(tert-butyl acrylate) (Tg ~45°C).

Part 1: Structural Analysis & Tg Prediction
The Structure-Property Relationship
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To understand the Tg of P(AMP), we must deconstruct its monomeric unit relative to known

standards. The Tg is governed by chain stiffness (steric hindrance) and intermolecular forces

(hydrogen bonding).

Polymer
Repeat Unit Side
Chain

Tg (Approx.)[1][2] Structural Impact

Poly(methyl acrylate)

(PMA)
-COOCH3 10°C

Flexible, low steric

hindrance.

Poly(tert-butyl

acrylate) (PtBA)
-COOC(CH3)3 45–50°C

Bulky tert-butyl group

restricts rotation

(stiffening).

Poly(acrylic acid)

(PAA)
-COOH 106°C

Strong intermolecular

Hydrogen Bonding

dominates.

Poly(2-carboxyethyl

acrylate) (PCEA)
-COOCH2CH2COOH 37°C

Flexible spacer

reduces Tg despite H-

bonding.

P(AMP) (Target) -COOC(CH3)2COOH 80–120°C (Pred.)
High Stiffness + H-

Bonding.

Mechanistic Insight: P(AMP) combines the steric bulk of PtBA with the dimerization capability of

PAA. The gem-dimethyl group (-C(CH3)2-) acts as a rigid spacer, preventing the flexibility seen

in PCEA. Consequently, the polymer chains require higher thermal energy to initiate segmental

motion, elevating the Tg.

The "Moisture Trap" in Tg Measurement
Critical Warning: P(AMP) is hydrophilic. Absorbed atmospheric water acts as a potent

plasticizer, disrupting hydrogen bonds and increasing free volume.

Wet Tg: Can drop to < 40°C (Rubber at room temperature).

Dry Tg:> 80°C (Glass at room temperature).
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Researchers often misreport the Tg of hydrophilic acrylates because they measure the

"equilibrated" (wet) state rather than the dry state.

Part 2: Synthesis & Experimental Protocols
Monomer Identity & Handling

Chemical Name: 2-(acryloyloxy)-2-methylpropanoic acid

CAS Number: 1294000-55-7 (or 108124-75-0 for specific salt forms)

Synonyms: 2-Carboxypropan-2-yl acrylate;

-Acryloyloxyisobutyric acid.

Storage: Store at -20°C. Sensitive to spontaneous polymerization and hydrolysis.

Polymerization Protocol (Free Radical)
This protocol yields a homopolymer suitable for thermal analysis.

Reagents:

Monomer: 2-(acryloyloxy)-2-methylpropanoic acid (5.0 g).

Initiator: AIBN (Azobisisobutyronitrile), recrystallized (0.05 g, 1 wt%).

Solvent: Anhydrous DMF or 1,4-Dioxane (20 mL).

Precipitant: Cold Diethyl Ether or Hexane.

Workflow:

Dissolution: Dissolve monomer and AIBN in solvent in a Schlenk flask.

Degassing: Purge with dry Nitrogen (

) for 30 minutes to remove oxygen (radical scavenger).

Polymerization: Immerse flask in an oil bath at 70°C for 12–24 hours.
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Purification:

Concentrate the solution via rotary evaporation.

Dropwise addition into excess cold diethyl ether under vigorous stirring.

Collect white precipitate.

Drying: Vacuum dry at 40°C for 48 hours. Crucial for accurate Tg.

Visualization: Synthesis Pathway

Monomer
(2-(acryloyloxy)-2-methylpropanoic acid)

Degas (N2)
30 mins

Polymerization
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Pure P(AMP)
Homopolymer
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Figure 1: Step-by-step synthesis workflow for Poly(2-(acryloyloxy)-2-methylpropanoic acid).

Part 3: Thermal Characterization (DSC Protocol)
To determine the Tg accurately, you must erase the "thermal history" (moisture and processing

stress).

Differential Scanning Calorimetry (DSC) Method
Instrument: TA Instruments Q2000 or equivalent.

Pan: Tzero Aluminum Pan (Hermetically sealed with a pinhole to allow moisture escape, or

standard crimped if pre-dried).

Sample Mass: 5–10 mg.

The "Heat-Cool-Heat" Cycle:

Ramp 1 (Drying): Heat from 0°C to 150°C at 10°C/min.

Purpose: Removes absorbed water and relaxes polymer chains.
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Observation: You may see a broad endotherm near 100°C (water evaporation).

Isothermal: Hold at 150°C for 5 minutes.

Cool: Cool to 0°C (or -20°C) at 10°C/min.

Ramp 2 (Measurement): Heat from 0°C to 160°C at 10°C/min.

Measurement: The Tg is the inflection point of the step transition in this second heating

cycle.

Visualization: DSC Logic
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Figure 2: The "Heat-Cool-Heat" DSC protocol required to eliminate moisture artifacts.

Part 4: Applications in Drug Delivery
The specific Tg and acid functionality of P(AMP) make it a prime candidate for Enteric Coatings

and pH-Responsive Hydrogels.

Enteric Protection:
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At gastric pH (1.2), the carboxyl groups are protonated (uncharged). The polymer

collapses, becoming hydrophobic and insoluble.

High Tg ensures the coating remains glassy and impermeable in the stomach, protecting

acid-labile drugs.

Intestinal Release:

At intestinal pH (> 6.0), the carboxyl groups deprotonate.

Charge repulsion causes rapid swelling/dissolution, releasing the payload.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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